Cas no 108248-14-2 (2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline)
108248-14-2 structure
Product Name:2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
CAS No:108248-14-2
MF:C30H18N6
MW:462.504125118256
CID:1185364
PubChem ID:71334670
Update Time:2025-04-20
2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline Chemical and Physical Properties
Names and Identifiers
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- 2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline
- SCHEMBL24184547
- 2,4,6-Tri(quinolin-2-yl)-1,3,5-triazine
- 2,2',2''-(1,3,5-Triazine-2,4,6-triyl)triquinoline
- DTXSID90762761
- Quinoline, 2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris-
- 108248-14-2
-
- Inchi: 1S/C30H18N6/c1-4-10-22-19(7-1)13-16-25(31-22)28-34-29(26-17-14-20-8-2-5-11-23(20)32-26)36-30(35-28)27-18-15-21-9-3-6-12-24(21)33-27/h1-18H
- InChI Key: GCUCYKMDPCZMSH-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC3C=CC=CC=3N=2)=NC(C2C=CC3C=CC=CC=3N=2)=NC=1C1C=CC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 462.15954
- Monoisotopic Mass: 462.15929460g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 625
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- PSA: 77.34
2-[4,6-di(quinolin-2-yl)-1,3,5-triazin-2-yl]quinoline Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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